![molecular formula C14H16FNO3 B3118880 1-[(4-Fluorophenyl)acetyl]piperidine-4-carboxylic acid CAS No. 243640-30-4](/img/structure/B3118880.png)
1-[(4-Fluorophenyl)acetyl]piperidine-4-carboxylic acid
Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
The research on similar chemical structures, such as piperidines and arylcycloalkylamines, indicates their significance in the synthesis of various pharmaceutical compounds. The studies detail the nucleophilic aromatic substitution reactions and the synthesis of ligands for D2-like receptors, demonstrating the chemical flexibility and utility of these compounds in developing new pharmaceuticals. Notably, the synthesis process of fluorinated compounds, including methods to improve the efficiency and safety of these syntheses, showcases the ongoing advancements in chemical manufacturing processes (Pietra & Vitali, 1972; Sikazwe et al., 2009).
Environmental and Biochemical Considerations
Research has also delved into the environmental impact of fluorinated compounds, highlighting the need for safer alternatives and better understanding of their bioaccumulation and degradation patterns. The studies emphasize the importance of assessing the environmental persistence and potential risks associated with the use of fluorinated chemicals, including their precursors and degradation products (Wang et al., 2013; Liu & Avendaño, 2013).
Therapeutic Potential and Drug Development
Several studies have focused on the pharmacological potential of compounds related to "1-[(4-Fluorophenyl)acetyl]piperidine-4-carboxylic acid." This includes their application in antipsychotic agents, highlighting the role of arylalkyl substituents in enhancing the potency and selectivity of these agents at D2-like receptors. Furthermore, the exploration of organotin(IV) complexes and heterocyclic compounds has opened new avenues for anticancer, antimalarial, and various other therapeutic applications, showcasing the diverse potential of these compounds in drug development (Hossain et al., 2020; Saganuwan, 2017).
Safety and Hazards
The safety data sheet for a related compound, “1-[(4-Fluorophenyl)sulfonyl]piperidine-4-carboxylic acid”, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust, mist, spray, and to use only outdoors or in a well-ventilated area .
Future Directions
Piperidine derivatives are being utilized in different therapeutic applications and are a pivotal cornerstone in the production of drugs . Therefore, the future directions for “1-[(4-Fluorophenyl)acetyl]piperidine-4-carboxylic acid” could involve further exploration of its potential therapeutic applications and its optimization for drug development.
properties
IUPAC Name |
1-[2-(4-fluorophenyl)acetyl]piperidine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16FNO3/c15-12-3-1-10(2-4-12)9-13(17)16-7-5-11(6-8-16)14(18)19/h1-4,11H,5-9H2,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYEKAUZGWYTWEY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)O)C(=O)CC2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-Fluorophenyl)acetyl]piperidine-4-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-allyl-2-[(1-benzyl-2-oxo-1,2-dihydro-3-pyridinyl)carbonyl]-1-hydrazinecarbothioamide](/img/structure/B3118808.png)
![4-(3-methylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine](/img/structure/B3118844.png)
![Methyl 2-({[1-(2,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinyl]carbonyl}amino)benzenecarboxylate](/img/structure/B3118847.png)
